Cas no 3569-20-8 (3-(1H-indol-3-yl)butanoic Acid)

3-(1H-indol-3-yl)butanoic Acid structure
3569-20-8 structure
Product Name:3-(1H-indol-3-yl)butanoic Acid
CAS No:3569-20-8
MF:C12H13NO2
MW:203.237123250961
MDL:MFCD00081139
CID:316454
PubChem ID:273800
Update Time:2025-04-19

3-(1H-indol-3-yl)butanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-propanoicacid, b-methyl-
    • 3-(1 H -INDOL-3-YL)-BUTYRIC ACID
    • 3-(1H-indol-3-yl)butanoic acid
    • 3-(1H-indol-3-yl)-butanoic acid
    • 3-(1H-indol-3-yl)bytanoic acid
    • 3-(3-indolyl)butanoic acid
    • 3-(indol-3-yl)butyric acid
    • 3-indol-3-ylbutanoic acid
    • NSC-119448
    • 3-(1 h-indol-3-yl)-butyric acid
    • NSC119448
    • 3-(1H-Indol-3-yl)-butyricacid
    • DTXSID10297929
    • EN300-83700
    • Indole-3-propionic acid, .beta.-methyl-
    • AB01315998-02
    • Z275127490
    • NCGC00319475-01
    • CS-0262774
    • MFCD00081139
    • 3-(1H-Indol-3-yl)-butyric acid
    • 1H-Indole-3-propanoic acid, .beta.-methyl-
    • Oprea1_380766
    • AKOS000309864
    • IKTJMKYSKNYTJM-UHFFFAOYSA-N
    • SCHEMBL3656418
    • 3569-20-8
    • 3-(3-indolyl)butyric acid
    • 3-(1H-indol-3-yl)butanoic Acid
    • MDL： MFCD00081139
    • Inchi： 1S/C12H13NO2/c1-8(6-12(14)15)10-7-13-11-5-3-2-4-9(10)11/h2-5,7-8,13H,6H2,1H3,(H,14,15)
    • InChI Key： IKTJMKYSKNYTJM-UHFFFAOYSA-N
    • SMILES： OC(CC(C)C1=CNC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 203.09500
  • Monoisotopic Mass: 203.094629
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 53.1

Experimental Properties

  • Density: 1.246
  • Boiling Point: 407°Cat760mmHg
  • Flash Point: 200°C
  • Refractive Index: 1.642
  • PSA: 53.09000
  • LogP: 2.74610

3-(1H-indol-3-yl)butanoic Acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(1H-indol-3-yl)butanoic Acid Pricemore >>

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